Cas no 1806660-91-2 (Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate
• CAS No: 1806660-91-2
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4957218
• Update Time: 2025-05-21

Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-3-21-14(20)10-5-8(11(16)7(2)15)4-9(6-10)12(17)13(18)19/h4-7,12,17H,3H2,1-2H3,(H,18,19)
• InChI Key： CBMCMQBBPWLXID-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=CC(C(=O)OCC)=CC(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 1.8
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate

Ethyl 3-(Carboxy(Hydroxy)Methyl)-5-(2-Chloropropanoyl)Benzoate: A Comprehensive Overview

Ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate, with the CAS number 1806660-91-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate backbone with substituents that confer distinct chemical properties. The benzoate moiety serves as the central framework, while the carboxy(hydroxy)methyl and 2-chloropropanoyl groups introduce functional diversity, making this compound versatile for various applications.

The synthesis of ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate involves a series of carefully designed reactions. Researchers have employed methods such as Friedel-Crafts acylation and subsequent esterification to construct the benzoate core. The introduction of the 2-chloropropanoyl group enhances the compound's reactivity, making it suitable for further functionalization. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The benzoate structure provides a rigid platform, while the carboxy(hydroxy)methyl group introduces hydrophilic properties, enabling interactions with polar solvents and biomolecules. This duality makes it an attractive candidate for drug delivery systems, where both solubility and structural integrity are crucial. Additionally, the 2-chloropropanoyl group contributes to the compound's stability under various environmental conditions, further expanding its utility.

Recent research has also explored the electronic properties of ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate. By incorporating this compound into organic semiconductors, scientists have observed enhanced charge transport characteristics. The chlorine atom in the 2-chloropropanoyl group plays a pivotal role in modulating these properties, creating opportunities for its use in flexible electronics and optoelectronic devices. These findings underscore its potential in advancing next-generation technologies.

In terms of biological applications, ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate has shown promise as a bioactive molecule. Studies have demonstrated its ability to interact with specific proteins, suggesting potential roles in therapeutic development. The hydroxymethyl group facilitates hydrogen bonding, which is critical for molecular recognition processes. Furthermore, its chlorinated propanoyl substituent may contribute to pharmacokinetic properties such as absorption and metabolism, making it a valuable lead compound for drug discovery.

The environmental impact of ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate has also been a topic of recent investigation. Researchers have assessed its biodegradability under various conditions and found that it exhibits moderate persistence in aqueous environments. This information is crucial for guiding its safe handling and disposal, ensuring compliance with environmental regulations.

In conclusion, ethyl 3-(carboxy(hydroxy)methyl)-5-(2-chloropropanoyl)benzoate is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables functionalities ranging from drug delivery to electronic devices, while ongoing research continues to uncover new potentials. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.